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Compound of Interest

Compound Name: 8-Chloro Diclosulam

Cat. No.: B15292556 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides essential, immediate

safety and logistical information for 8-Chloro Diclosulam, including operational and disposal

plans, to ensure laboratory safety and build trust in chemical handling protocols.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 8-Chloro Diclosulam is provided in

the table below. This information is critical for understanding the substance's behavior and

potential hazards.

Property Value

Molecular Formula C₁₃H₉Cl₃FN₅O₃S[1][2]

Molecular Weight 440.665 g/mol [1]

Appearance Neat[1]

CAS Number 207801-50-1[2]

Personal Protective Equipment (PPE)
When handling 8-Chloro Diclosulam, it is imperative to use appropriate Personal Protective

Equipment (PPE) to minimize exposure and ensure personal safety. The following PPE is
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recommended:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

Skin Protection:

Gloves: Wear chemical-resistant gloves.[3]

Protective Clothing: A lab coat or chemical-resistant suit should be worn.

Respiratory Protection: In case of insufficient ventilation or the potential for aerosol

formation, use a suitable respirator.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 8-Chloro Diclosulam in a laboratory setting is crucial to

prevent contamination and accidental exposure.

Preparation:

Ensure that the work area is clean and well-ventilated.

Verify that a safety shower and eyewash station are readily accessible.

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as specified above.

Handling:

Avoid direct contact with the skin and eyes.

Do not inhale dust or aerosols.

Use only in a chemical fume hood.

Keep the container tightly closed when not in use.

Storage:
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Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials.

The container should be clearly labeled with the chemical name and any hazard warnings.

Disposal Plan
Proper disposal of 8-Chloro Diclosulam and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Collection:

Collect waste in a designated, labeled, and sealed container.

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal Method:

Dispose of the chemical waste through a licensed chemical waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.
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Spills:

Evacuate the area.

Wear appropriate PPE.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed container for disposal.

Clean the spill area thoroughly.

Experimental Workflow for Handling 8-Chloro
Diclosulam
The following diagram illustrates the logical workflow for the safe handling of 8-Chloro
Diclosulam from initial preparation to final disposal.
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Preparation

Handling

Storage Disposal

Prepare Well-Ventilated Work Area

Verify Safety Equipment (Shower, Eyewash)

Assemble Equipment and Reagents

Don Appropriate PPE

Handle 8-Chloro Diclosulam in Fume Hood
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Ensure Container is Properly Labeled Dispose Through Licensed Waste Company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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